Cas no 16699-08-4 (9H-Fluoren-2-amine,N-methyl-N-nitroso-)

9H-Fluoren-2-amine,N-methyl-N-nitroso- structure
16699-08-4 structure
Product name:9H-Fluoren-2-amine,N-methyl-N-nitroso-
CAS No:16699-08-4
MF:C14H12N2O
MW:224.257883071899
CID:167074
PubChem ID:269012

9H-Fluoren-2-amine,N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-2-amine,N-methyl-N-nitroso-
    • N-(9H-fluoren-2-yl)-N-methylnitrous amide
    • n-methyl-n-nitroso-9h-fluoren-2-amine
    • NCGC00184148-03
    • 16699-08-4
    • DTXSID30296474
    • NSC109532
    • NCGC00184148-01
    • NCGC00184148-02
    • NSC-109532
    • CHEMBL1895211
    • Inchi: InChI=1S/C14H12N2O/c1-16(15-17)12-6-7-14-11(9-12)8-10-4-2-3-5-13(10)14/h2-7,9H,8H2,1H3
    • InChI Key: QCUUZNGSVMDKMR-UHFFFAOYSA-N
    • SMILES: CN(N=O)C1C=CC2=C(CC3C2=CC=CC=3)C=1

Computed Properties

  • Exact Mass: 224.09500
  • Monoisotopic Mass: 224.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7Ų
  • XLogP3: 3.6

Experimental Properties

  • PSA: 32.67000
  • LogP: 3.37540

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